Cas no 1360922-29-7 (6-chloro-5-(chloromethyl)pyridine-3-carbonitrile)

• Product Name: 6-chloro-5-(chloromethyl)pyridine-3-carbonitrile
• CAS No: 1360922-29-7
• MF: C₇H₄Cl₂N₂
• MW: 187.026059150696
• MDL: MFCD22560005
• CID: 5243503
• Update Time: 2025-10-18

6-chloro-5-(chloromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-chloro-5-(chloromethyl)-
• 6-chloro-5-(chloromethyl)pyridine-3-carbonitrile

• MDL： MFCD22560005
• Inchi： 1S/C7H4Cl2N2/c8-2-6-1-5(3-10)4-11-7(6)9/h1,4H,2H2
• InChI Key： CXCCGMIDGUNIEV-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C(CCl)C=C1C#N

Additional information on 6-chloro-5-(chloromethyl)pyridine-3-carbonitrile

Introduction to 6-Chloro-5-(Chloromethyl)pyridine-3-carbonitrile (CAS No. 1360922-29-7)

6-Chloro-5-(chloromethyl)pyridine-3-carbonitrile (CAS No. 1360922-29-7) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This molecule, characterized by its unique structure and functional groups, has garnered considerable attention for its potential in various research and industrial settings. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

The molecular formula of 6-chloro-5-(chloromethyl)pyridine-3-carbonitrile is C₈H₅Cl₂N₂, and it has a molecular weight of approximately 194.04 g/mol. The compound features a pyridine ring with a chlorine atom at the 6-position, a chloromethyl group at the 5-position, and a cyano group at the 3-position. These functional groups contribute to its chemical reactivity and biological activity.

In terms of chemical properties, 6-chloro-5-(chloromethyl)pyridine-3-carbonitrile is a solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its solubility in water is limited due to the presence of hydrophobic functional groups. The compound exhibits strong UV absorption and can be detected using UV spectroscopy techniques.

The synthesis of 6-chloro-5-(chloromethyl)pyridine-3-carbonitrile can be achieved through several routes. One common method involves the reaction of 5-bromopyridine-3-carbonitrile with chloromethyl methyl ether followed by substitution with sodium chloride. Another approach involves the direct chlorination of 5-methylpyridine-3-carbonitrile using chlorine gas or N-chlorosuccinimide (NCS). These synthetic methods have been optimized to improve yield and purity, making the compound readily available for research purposes.

6-Chloro-5-(chloromethyl)pyridine-3-carbonitrile has shown promising biological activities in various studies. It has been investigated for its potential as an inhibitor of specific enzymes and receptors. For instance, recent research has demonstrated that this compound can inhibit the activity of certain kinases involved in signal transduction pathways, making it a potential lead for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 6-chloro-5-(chloromethyl)pyridine-3-carbonitrile has been studied for its antimicrobial activity. Studies have shown that it exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. This makes it a valuable candidate for developing new antibiotics to combat multidrug-resistant bacterial strains.

The cytotoxicity of 6-chloro-5-(chloromethyl)pyridine-3-carbonitrile has also been evaluated in various cell lines. Research indicates that it can induce apoptosis in cancer cells by disrupting key cellular processes such as DNA replication and protein synthesis. These findings suggest that the compound may have potential applications in cancer therapy.

To further enhance its therapeutic potential, researchers are exploring ways to modify the structure of 6-chloro-5-(chloromethyl)pyridine-3-carbonitrile. For example, substituting different functional groups on the pyridine ring or altering the side chains can lead to compounds with improved pharmacological properties such as increased potency, reduced toxicity, and better bioavailability.

In conclusion, 6-chloro-5-(chloromethyl)pyridine-3-carbonitrile (CAS No. 1360922-29-7) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and medical treatments.